Cas no 1256481-51-2 ((4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester)

• Product Name: (4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester
• CAS No: 1256481-51-2
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• MDL: MFCD11555532
• CID: 5216688
• Update Time: 2025-06-28

(4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chloro-3-methoxyphenyl)-2-oxoacetate
• (4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester
• Ethyl2-(4-chloro-3-methoxyphenyl)-2-oxoacetate
• (4-Chloro-3-methoxyphenyl)oxoacetic acid ethyl ester

• MDL： MFCD11555532
• Inchi： 1S/C11H11ClO4/c1-3-16-11(14)10(13)7-4-5-8(12)9(6-7)15-2/h4-6H,3H2,1-2H3
• InChI Key： LDZDGWXXOATHOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(=O)OCC)=O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6

Additional information on (4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester

Comprehensive Guide to (4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester (CAS No. 1256481-51-2)

(4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester is a specialized organic compound with the CAS number 1256481-51-2. This ester derivative is widely recognized in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a chloro-methoxy phenyl group attached to an oxo-acetic acid ethyl ester moiety, making it a versatile intermediate in synthetic chemistry.

The molecular formula of (4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester is C₁₁H₁₁ClO₄, with a molecular weight of approximately 242.65 g/mol. Its chemical structure includes a chlorine atom at the 4-position and a methoxy group at the 3-position of the phenyl ring, which significantly influences its reactivity and applications. Researchers often seek this compound for its potential in developing novel pharmaceutical intermediates and agrochemicals.

One of the key applications of CAS 1256481-51-2 is in the synthesis of bioactive molecules. Its ester functionality and aromatic substitution pattern make it a valuable building block for drug discovery. Recent studies have explored its role in creating anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for new therapeutic options in the healthcare sector.

In the agrochemical industry, (4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester is investigated for its potential as a precursor to herbicides and pesticides. The chloro-methoxy substitution pattern is known to enhance the biological activity of such compounds, making them effective against a wide range of plant pathogens. This has garnered attention from researchers focusing on sustainable agriculture and crop protection solutions.

The compound’s physicochemical properties include a moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being sparingly soluble in water. Its melting point and boiling point are critical parameters for handling and storage, ensuring stability during laboratory and industrial processes. Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to characterize and verify the purity of CAS 1256481-51-2.

From a market perspective, the demand for (4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester is driven by its applications in high-value chemical synthesis. Pharmaceutical companies and research institutions are increasingly sourcing this compound for exploratory studies, particularly in areas like cancer research and neurological disorders. Its relevance in green chemistry initiatives also highlights its potential for eco-friendly synthetic routes.

For researchers and manufacturers, understanding the synthetic pathways to produce 1256481-51-2 is essential. Common methods involve the esterification of corresponding carboxylic acids or the oxidation of precursor alcohols. Optimizing these processes can improve yield and reduce environmental impact, addressing the industry’s shift toward sustainable practices.

In summary, (4-Chloro-3-methoxyphenyl)oxo-acetic acid ethyl ester (CAS No. 1256481-51-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features and reactivity make it a valuable asset for scientists exploring innovative solutions in drug development and crop protection. As the chemical industry evolves, this compound is poised to play a pivotal role in advancing scientific discovery and industrial applications.